2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C28H24N6O2S2/c1-3-36-19-11-9-18(10-12-19)34-26(21-15-29-22-7-5-4-6-20(21)22)32-33-28(34)37-16-25(35)31-27-30-23-13-8-17(2)14-24(23)38-27/h4-15,29H,3,16H2,1-2H3,(H,30,31,35)
• InChI Key: XMIQUVLUMHIWFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=C(S3)C=C(C=C4)C)C5=CNC6=CC=CC=C65
• Molecular Formula: C28H24N6O2S2
• Molecular Weight: 540.7 g/mol
• CAS No.: 896677-35-3

Description

2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C28H24N6O2S2 and its molecular weight is 540.66. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Triazole derivatives, similar in structure to the queried compound, have shown potent antimicrobial activities against various Candida species and pathogenic bacteria. In particular, certain derivatives were identified as the most potent against these species (Altıntop et al., 2011).
• Another study reported the synthesis of triazole-oxadiazole compounds with significant antifungal and apoptotic effects against various Candida species. Specific compounds exhibited potent effects and non-toxicity against healthy cells in tested concentrations (Çavușoğlu et al., 2018).

Anti-Inflammatory and Anti-Nociceptive Effects

• A series of new 1,2,4-triazole derivatives demonstrated potential anti-inflammatory and anti-nociceptive activity. Certain compounds in this series were notably effective in reducing inflammation and pain (Upmanyu et al., 2011).

Antifungal Activity and Physicochemical Properties

• Novel triazole derivatives with a quinoline ring were synthesized and their antimicrobial activity assessed. Some of these compounds displayed high antifungal activity, although less than standard drugs, and were also evaluated for their suitability for oral administration (Yurttaş et al., 2020).

Cyclooxygenase (COX) Inhibitory Activity

• A study synthesized 1,2,4-triazine derivatives and investigated their COX inhibitory activities. Some compounds showed strong inhibitory activity on the COX-2 enzyme, which is significant for their potential as anti-inflammatory agents (Ertas et al., 2022).

Anticancer Properties

• Certain triazole derivatives have demonstrated anticancer properties, especially against melanoma and breast cancer cell lines. These findings suggest potential use in cancer treatment (Ostapiuk et al., 2015).